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Compound of Interest

Compound Name: Pigment Yellow 155

Cat. No.: B3429796

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) to assist researchers, scientists, and drug development professionals in
improving the dispersion stability of Pigment Yellow 155.

Troubleshooting Guide

Problem: Poor color strength and dull appearance in the final application.
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Possible Cause

Suggested Solution

Pigment Agglomeration/Flocculation: Pigment
particles are clumping together, reducing the

effective surface area for light scattering.[1]

1. Optimize Dispersant Choice & Concentration:
Select a dispersant with high affinity for the
Pigment Yellow 155 surface.[2] Experiment with
different concentrations to find the optimal level
that prevents re-agglomeration. Polymeric

dispersants are often effective.

2. Improve Mechanical Dispersion: Increase
milling time or energy during the dispersion
process (e.g., bead milling, three-roll milling) to

break down agglomerates.[3][4]

3. Surface Treatment: Consider using a surface-
treated grade of Pigment Yellow 155 or applying
a surface treatment to enhance wetting and

compatibility with the medium.[1][5]

Inadequate Wetting: The liquid vehicle is not

fully displacing air from the pigment surface.[2]

1. Incorporate a Wetting Agent: Add a suitable
wetting agent to the formulation to lower the
surface tension of the liquid phase and promote

better pigment wetting.[1]

2. Check Solvent Compatibility: Ensure the
polarity of the solvent system is compatible with
the pigment surface. Sometimes a co-solvent

can improve wetting.

Problem: Pigment settling or sedimentation upon storage.
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Possible Cause

Suggested Solution

Insufficient Dispersion Stability: The forces
preventing particles from coming together are

too weak.

1. Steric or Electrostatic Stabilization: Utilize
dispersants that provide either a steric barrier
(long polymer chains) or electrostatic repulsion

to keep particles separated.[1]

2. Incorporate Rheology Modifiers: Add a

thixotropic agent or other rheology modifier to
build a network structure within the liquid that
suspends the pigment particles, especially at

low shear rates.[1][2]

High Pigment Density: The density of Pigment
Yellow 155 (approx. 1.44 g/cm3) can contribute

to settling in low-viscosity systems.[6]

1. Increase System Viscosity: As mentioned,
use rheology modifiers to increase the viscosity
of the continuous phase, which will slow down

the settling rate according to Stokes' Law.

Particle Size Distribution: A broad particle size
distribution can lead to faster settling of larger

particles.

1. Optimize Milling Process: Aim for a narrow
and fine particle size distribution through

controlled milling.[3]

Problem: Changes in viscosity (thickening or thinning) over time.

Possible Cause

Suggested Solution

Flocculation: The formation of loose pigment
networks can entrap the liquid medium, leading

to an increase in viscosity.[1]

1. Improve Dispersant Effectiveness: Re-
evaluate the dispersant type and concentration.
A more effective dispersant will prevent

flocculation.[2]

2. Apply Low Shear: In some cases, mild
agitation can temporarily break up flocs and

reduce viscosity.[1]

Interaction with Formulation Components: The
pigment or dispersant may be interacting with

other components like resins or binders.

1. Compatibility Study: Conduct compatibility
tests of all formulation components to identify

any adverse interactions.
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Frequently Asked Questions (FAQSs)

Q1: What is Pigment Yellow 155?

Al: Pigment Yellow 155 is a disazo condensation organic pigment.[6] It is known for its
greenish-yellow shade, good lightfastness, and resistance to solvents, acids, and alkalis.[5][7]
[8] It is commonly used in plastics, paints, and various types of inks.[6][8][9]

Q2: Why is dispersion stability important for Pigment Yellow 1557

A2: Proper dispersion stability is crucial for achieving optimal performance properties such as
high color strength, brightness, gloss, and transparency.[10] A stable dispersion also prevents
issues like settling, viscosity changes, and poor film appearance in the final application.[11]

Q3: What are the key steps in the pigment dispersion process?
A3: The dispersion process generally involves three main stages:
o Wetting: The liquid medium displaces air from the surface of the pigment particles.[2]

» Separation (Grinding/Milling): Mechanical energy is applied to break down pigment
agglomerates into smaller, primary particles.[3]

» Stabilization: Dispersing agents are adsorbed onto the pigment surface to prevent the
separated particles from re-agglomerating.[1][2]

Q4: How can | choose the right dispersant for Pigment Yellow 155?

A4: The choice of dispersant depends heavily on the application system (e.g., water-based,
solvent-based). The dispersant must have anchor groups with a strong affinity for the pigment
surface to ensure proper adsorption.[2] It is often necessary to experimentally screen a few
different types of dispersants (e.g., non-ionic, anionic, polymeric) to find the most effective one

for your specific formulation.
Q5: How can | evaluate the dispersion stability of my Pigment Yellow 155 formulation?

A5: Several methods can be used to assess dispersion stability:
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o Particle Size Analysis: Techniques like dynamic light scattering can measure the particle size
distribution. A stable dispersion will show a consistent and narrow distribution over time.[3][4]

» Rheology Measurements: Monitoring the viscosity of the dispersion at different shear rates
can indicate the presence of flocculation.[3][11]

e Fineness of Grind: A grind gauge can be used to determine the presence of large,
undispersed particles.[4][10]

e Visual Assessment: Observing the dispersion for signs of settling, syneresis, or changes in
color can provide qualitative information about its stability. A simple "rub-out” test can also
reveal flocculation issues.[10]

e Gloss and Color Strength Measurements: A well-dispersed pigment will typically result in
higher gloss and color strength.[3][10]

Quantitative Data Summary

Table 1: Physical and Chemical Properties of Pigment Yellow 155

Property Value Reference
Chemical Class Disazo Condensation [6]

C.l. Number 200310 [6]

CAS Number 68516-73-4 [6][7]
Density 1.2-1.5¢g/cm? [6][71[8]

Oil Absorption 40 - 80 g/100g [61[71[8]
Heat Resistance Up to 280 °C [71[8]

Light Fastness (1-8 scale) 7-8 [6I[71[8]

Experimental Protocols

Protocol 1: Evaluation of Dispersion Stability by Particle Size Analysis
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Sample Preparation: Prepare a dilute suspension of the Pigment Yellow 155 dispersion in a
suitable solvent that is compatible with the particle size analyzer. Ensure the concentration is
within the instrument's recommended range.

Initial Measurement: Immediately after preparation, measure the particle size distribution
using a light scattering particle size analyzer. Record the mean particle size and the
distribution width (e.qg., polydispersity index).

Accelerated Aging: Store the bulk dispersion in a sealed container under controlled
conditions (e.g., 50 °C) for a specified period (e.g., 1 week).

Final Measurement: After the aging period, re-disperse the sample by gentle inversion (do
not apply high shear) and repeat the particle size measurement.

Analysis: Compare the initial and final particle size distributions. A significant increase in the
mean particle size or a broadening of the distribution indicates poor dispersion stability.

Protocol 2: Fineness of Grind Measurement (Hegman Gauge)

Sample Application: Place a small amount of the pigment dispersion in the deep end of the
Hegman gauge track.

Drawdown: Use the scraper to draw the dispersion down the length of the track with firm,
uniform pressure.

Observation: Immediately observe the track at a grazing angle to the light. Identify the point
at which a significant number of coarse patrticles or scratches appear.

Reading: Read the corresponding value on the Hegman scale at this point. A lower Hegman
number indicates a finer grind and better dispersion. This method is detailed in standards like
ASTM D1210.[10]

Visualizations

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b3429796?utm_src=pdf-body
https://dcachem.com/how-to-identify-the-quality-of-dispersants/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3429796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

1. Formulation & Preparation

Select Pigment Yellow 155 Choose Vehicle & Solvents Select Dispersant & Additives

Premixing

4 2. Dispersion (Milling) )

High-Speed Dispersion

Bead Mill / Three-Roll Mill

- /
3. Evalluation
Y Y Y
Particle Size Analysis Rheology Measurement | | Fineness of Grind Color & Gloss Measurement
4 )

4. Stability Tesvting

Accelerated Aging (Heat) Storage at Ambient Temp

Re-evaluation of Properties

Click to download full resolution via product page

Caption: Experimental workflow for improving Pigment Yellow 155 dispersion.
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Caption: Mechanisms of pigment dispersion stabilization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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